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Compound of Interest

Compound Name: 4-Phenacyloxybenzoic acid

Cat. No.: B15194602

A Comprehensive Technical Guide to 4-
Phenoxybenzoic Acid

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
4-phenoxybenzoic acid, a versatile aromatic carboxylic acid. This document consolidates key
data, experimental protocols, and mechanistic insights to support its application in research
and development, particularly in the pharmaceutical and materials science sectors.

Core Physical and Chemical Properties

4-Phenoxybenzoic acid (CAS No: 2215-77-2) is a white to off-white crystalline solid. Its
molecular structure, consisting of a benzoic acid moiety linked to a phenoxy group via an ether
bond, imparts a unique combination of properties that make it a valuable intermediate in
organic synthesis.

Table 1: Physical Properties of 4-Phenoxybenzoic Acid
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Property Value References
Molecular Formula C13H1003

Molecular Weight 214.22 g/mol

Melting Point 163-165 °C

Boiling Point ~314.35 °C (rough estimate)

White to slightly yellow

Appearance _
crystalline powder
Sparingly soluble in water,

Solubility shows faint turbidity in hot
methanol.

pKa 4.57 (at 25 °C)

Table 2: Spectroscopic Data of 4-Phenoxybenzoic Acid
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. . Key Data and
Spectroscopic Technique . References
Interpretation

Characteristic peaks include a
broad O-H stretch from the
carboxylic acid, a C=0 stretch
FT-IR (KBr Pellet) around 1680-1700 cm~?, C-O-
C ether stretches, and
aromatic C-H and C=C
bending and stretching

vibrations.

Signals corresponding to the
aromatic protons of both the
benzoic acid and phenoxy

1H NMR rings are observed. The
carboxylic acid proton typically
appears as a broad singlet at a

high chemical shift.

Resonances for all 13 carbon
atoms can be identified,

15C NMR including the carbonyl carbon
of the carboxylic acid, the
ether-linked carbons, and the

aromatic carbons.

The mass spectrum shows a

molecular ion peak (M*) at m/z
Mass Spectrometry 214, corresponding to the

molecular weight of the

compound.

Experimental Protocols
Synthesis of 4-Phenoxybenzoic Acid

Several synthetic routes to 4-phenoxybenzoic acid have been reported. Acommon and
effective method involves the nucleophilic aromatic substitution of a para-substituted benzoic
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acid with phenol.
Method 1: Ullmann Condensation

This classic method involves the reaction of a 4-halobenzoic acid with phenol in the presence
of a copper catalyst and a base.

e Reactants: 4-chlorobenzoic acid, phenol, potassium carbonate, copper(l) oxide.
e Solvent: N,N-Dimethylformamide (DMF) or pyridine.
e Procedure:

A mixture of 4-chlorobenzoic acid, phenol, and potassium carbonate in DMF is heated.

o

[¢]

Copper(l) oxide is added as a catalyst.

The reaction mixture is refluxed for several hours.

[¢]

After cooling, the mixture is poured into water and acidified with a strong acid (e.g., HCI) to

[e]

precipitate the crude product.

The crude 4-phenoxybenzoic acid is collected by filtration and purified by recrystallization

[e]

from a suitable solvent like ethanol.
Method 2: Oxidation of 4-Phenoxyacetophenone
This method involves the oxidation of a precursor ketone.
e Reactants: 4-Phenoxyacetophenone, sodium hypochlorite.
o Catalyst: Phase transfer catalyst such as polyethylene glycol (PEG)-400.
e Procedure:

o 4-Phenoxyacetophenone is oxidized using sodium hypochlorite in the presence of a phase
transfer catalyst.

o The reaction proceeds to yield 4-phenoxybenzoic acid.
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o The product is isolated and purified.

The following diagram illustrates a generalized workflow for the synthesis and purification of 4-
phenoxybenzoic acid.
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Experimental Workflow: Synthesis and Purification
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Caption: Generalized workflow for the synthesis of 4-phenoxybenzoic acid.
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Biological Activity and Mechanism of Action

4-Phenoxybenzoic acid has garnered interest in drug development due to its role as a key
intermediate in the synthesis of various pharmaceuticals, including anti-inflammatory agents
and antibiotics. Notably, it has been identified as an inhibitor of the human papillomavirus
(HPV) E2 protein.

The HPV E2 protein is a critical regulator of the viral life cycle, controlling viral DNA replication
and the expression of the oncoproteins E6 and E7. By binding to specific DNA sequences in
the viral genome, E2 modulates these processes. The E6 and E7 oncoproteins are known to
inactivate tumor suppressor proteins in host cells, leading to cellular immortalization and
contributing to the development of cancer.

4-Phenoxybenzoic acid is proposed to inhibit the function of the E2 protein by blocking its
binding to DNA. This disruption of the E2-DNA interaction interferes with the normal regulation
of the HPV life cycle, potentially reducing viral replication and the expression of the oncogenic
E6 and E7 proteins.

The following diagram illustrates the proposed mechanism of action for 4-phenoxybenzoic acid
as an HPV E2 inhibitor.
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Proposed Mechanism of Action: HPV E2 Inhibition

4-Phenoxybenzoic Acid

HPV E2 Protein

—
Viral DNA Inhibition

Blocks Binding

E2-DNA Binding

Regulation of Viral

Replication & Oncogene Expressio

Click to download full resolution via product page

Caption: Inhibition of HPV E2 protein by 4-phenoxybenzoic acid.

Conclusion

4-Phenoxybenzoic acid is a well-characterized compound with a range of applications
stemming from its distinct physical and chemical properties. This guide provides essential data
and procedural outlines to facilitate its use in scientific research and development. Further
investigation into its biological activities and the elucidation of specific signaling pathways it
may modulate will continue to expand its potential applications in medicinal chemistry and
beyond.

To cite this document: BenchChem. [Physical and chemical properties of 4-phenoxybenzoic
acid.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15194602#physical-and-chemical-properties-of-4-
phenoxybenzoic-acid]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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